Cas no 1353982-63-4 (3-(2-Hydroxy-ethoxy)-pyrrolidine-1-carboxylic acid tert-butyl ester)

• Product Name: 3-(2-Hydroxy-ethoxy)-pyrrolidine-1-carboxylic acid tert-butyl ester
• CAS No: 1353982-63-4
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• CID: 2162123
• PubChem ID: 66563813
• Update Time: 2025-06-08

3-(2-Hydroxy-ethoxy)-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 3-(2-Hydroxy-ethoxy)-pyrrolidine-1-carboxylic acid tert-butyl ester
• CS-0272814
• 1-Boc-3-(2-Hydroxy-ethoxy)pyrrolidine
• DB-092198
• SCHEMBL16415212
• 1353982-63-4
• tert-butyl3-(2-hydroxyethoxy)pyrrolidine-1-carboxylate
• AKOS023818324
• EN300-4354054
• E89116
• tert-butyl 3-(2-hydroxyethoxy)pyrrolidine-1-carboxylate
• RZOWYKKYZXAZAE-UHFFFAOYSA-N
• ter-butyl 3-(2-hydroxyethoxy)pyrrolidine-1-carboxylate

• MDL： MFCD21092239
• Inchi： 1S/C11H21NO4/c1-11(2,3)16-10(14)12-5-4-9(8-12)15-7-6-13/h9,13H,4-8H2,1-3H3
• InChI Key： RZOWYKKYZXAZAE-UHFFFAOYSA-N
• SMILES： O(CCO)C1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 231.14705815Da
• Monoisotopic Mass: 231.14705815Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 59Ų

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

3-(2-Hydroxy-ethoxy)-pyrrolidine-1-carboxylic acid tert-butyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on 3-(2-Hydroxy-ethoxy)-pyrrolidine-1-carboxylic acid tert-butyl ester

3-(2-Hydroxy-ethoxy)-pyrrolidine-1-carboxylic acid tert-butyl ester: A Versatile Compound in Medicinal Chemistry

3-(2-Hydroxy-ethoxy)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1353982-63-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential applications. This compound belongs to the class of pyrrolidine derivatives and is characterized by its tert-butyl ester group and a hydroxyethoxy substituent. These features contribute to its stability, solubility, and reactivity, making it a valuable building block in the synthesis of various bioactive molecules.

The tert-butyl ester group in 3-(2-Hydroxy-ethoxy)-pyrrolidine-1-carboxylic acid tert-butyl ester provides enhanced stability and protection against premature hydrolysis, which is crucial in many synthetic pathways. This group can be selectively removed under mild conditions, allowing for the controlled release of the carboxylic acid moiety. This property is particularly useful in the development of prodrugs, where the active compound is released in a controlled manner within the body.

The hydroxyethoxy substituent on the pyrrolidine ring adds polarity and hydrogen-bonding capabilities to the molecule, enhancing its solubility in both polar and non-polar solvents. This characteristic is beneficial for improving the bioavailability of drugs and facilitating their transport across biological membranes. Additionally, the presence of this substituent can influence the conformational flexibility of the molecule, which can be crucial for optimizing binding interactions with target proteins.

Recent studies have highlighted the potential of 3-(2-Hydroxy-ethoxy)-pyrrolidine-1-carboxylic acid tert-butyl ester in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of potent inhibitors of protein kinases, which are implicated in numerous diseases such as cancer and inflammatory disorders. The researchers found that derivatives of this compound exhibited high selectivity and potency against specific kinases, making them promising candidates for drug development.

In another study, published in Organic & Biomolecular Chemistry, scientists explored the use of 3-(2-Hydroxy-ethoxy)-pyrrolidine-1-carboxylic acid tert-butyl ester in the synthesis of novel GABA receptor modulators. The GABA (gamma-aminobutyric acid) system plays a central role in regulating neuronal excitability and is a target for treating conditions such as anxiety disorders and epilepsy. The researchers reported that compounds derived from this intermediate showed improved binding affinity and selectivity for GABA receptors compared to existing drugs, suggesting their potential as safer and more effective therapeutic agents.

The versatility of 3-(2-Hydroxy-ethoxy)-pyrrolidine-1-carboxylic acid tert-butyl ester extends beyond its use as an intermediate in drug synthesis. It has also been employed in the development of novel materials with biomedical applications. For example, researchers at a leading pharmaceutical company utilized this compound to create biodegradable polymers for drug delivery systems. These polymers were designed to release drugs gradually over time, providing sustained therapeutic effects while minimizing side effects.

In conclusion, 3-(2-Hydroxy-ethoxy)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1353982-63-4) is a highly versatile compound with significant potential in medicinal chemistry and related fields. Its unique structural features make it an excellent choice for developing new drugs, improving existing therapies, and creating innovative materials for biomedical applications. As research continues to uncover new applications and optimize its properties, this compound is likely to play an increasingly important role in advancing healthcare solutions.